![molecular formula C6H10ClNO B076833 1-Piperidinecarbonyl chloride CAS No. 13939-69-0](/img/structure/B76833.png)
1-Piperidinecarbonyl chloride
Overview
Description
1-Piperidinecarbonyl chloride, also known as 1-Chloropiperidine-2-carboxylic acid, is an organic compound that is used in various scientific research applications. It is a colorless, volatile liquid with a pungent odor and is soluble in water, alcohols, and other organic solvents. This compound has a wide range of uses in the laboratory, such as in the synthesis of other compounds, as a reagent for organic transformations, and as a catalyst in a variety of reactions.
Scientific Research Applications
Drug Development : It's used in the synthesis of a p38 MAP kinase inhibitor, potentially useful for treating rheumatoid arthritis and psoriasis. This synthesis involves a tandem Heck-lactamization and a highly chemoselective Grignard addition (Chung et al., 2006).
Neurotransmitter Analysis : Piperidine is considered a putative neurotransmitter. A method for its sensitive determination, essential for evaluating its physiological role, has been developed using derivatization with 5-di-n-butylaminonaphthalene-1-sulphonyl chloride (Seiler & Schneider, 1974).
Synthesis of Antimicrobial Agents : Piperidine derivatives have been synthesized for antimicrobial applications. For example, benzofuran-based (1E)-1-(piperidin-1-yl)-N2-arylamidrazones exhibit significant potency against gram-positive bacteria and fungal pathogens (Abdel‐Aziz & Mekawey, 2009).
Central Nervous System Research : Various 1-arylcyclohexylamines, synthesized from 1-piperidinocyclohexanecarbonitrile, were evaluated as central nervous system depressants. These compounds showed cataleptoid activity and antitonic extensor properties (Maddox, Godefroi, & Parcell, 1965).
Sulphur-Transfer Reactions : Piperidine-1-sulphenyl chloride, a related compound, has been used as a sulphur-transfer reagent in reactions with diamines to prepare sulphur–nitrogen heterocycles (Bryce, 1984).
Catalysis in Organic Synthesis : Trityl chloride, similar in structure to 1-Piperidinecarbonyl chloride, has been used as an organic catalyst for the synthesis of highly substituted piperidines (Sajadikhah et al., 2014).
Anti-HIV Agents : Nordihydroguaiaretic acid derivatives, created through a reaction with this compound, have shown promising activity against HIV (Hwu, Hsu, & Huang, 2008).
Pest Control : 1-(1-Methyl-propoxycarbonyl)-2-(2-hydroxyethyl)-piperidine, a derivative, has been studied for its use as an insect repellent (Wahle et al., 1999).
Safety and Hazards
1-Piperidinecarbonyl chloride is classified as a dangerous good for transport and may be subject to additional shipping charges. It is known to cause severe skin burns and eye damage. Precautionary measures include avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Protective equipment, including chemical impermeable gloves, should be worn, and adequate ventilation should be ensured .
Relevant Papers While specific papers on this compound were not found, there are numerous papers on piperidine derivatives and their synthesis and pharmacological applications . These could provide valuable insights into the potential uses and future directions for this compound.
Mechanism of Action
Target of Action
1-Piperidinecarbonyl chloride is a versatile reagent used in the synthesis of a wide range of pharmaceutical compounds . .
Mode of Action
As a carbonyl chloride compound, this compound is highly reactive. It can react with a variety of nucleophiles, including amines, alcohols, and carboxylic acids, to form amides, esters, and other types of compounds . This reactivity is the basis for its use in the synthesis of pharmaceutical compounds.
Biochemical Pathways
The specific biochemical pathways affected by this compound depend on the specific compounds it is used to synthesize. For example, it has been used in the synthesis of antitumor agents, inhibitors of fatty acid amide hydrolase, and dipeptidyl peptidase 4 inhibitors for the treatment of type 2 diabetes . Each of these compounds would affect different biochemical pathways.
Result of Action
The results of the action of this compound are highly variable and depend on the specific compounds it is used to synthesize. For example, the antitumor agents it has been used to synthesize could result in the inhibition of tumor growth, while the dipeptidyl peptidase 4 inhibitors could result in improved glycemic control in patients with type 2 diabetes .
Action Environment
The action of this compound is influenced by various environmental factors. For example, the reactions it participates in can be influenced by factors such as temperature, pH, and the presence of other reagents. Additionally, the stability of this compound can be affected by exposure to moisture, as it can react with water to form hydrochloric acid and a piperidinecarboxylic acid .
Biochemical Analysis
Biochemical Properties
It is known to be a reactant in the synthesis of various biochemical compounds, including a coumarin-based HIV-1 Vpr inhibitor, antitumor agents as potent chemosensitizers, oxime carbamates as reversible inhibitors of fatty acid amide hydrolase, dipeptidyl peptidase 4 inhibitors for the treatment of type 2 diabetes, bisarylmaleimide glycogen synthase kinase-3 inhibitors, and lysosomal acid lipase inhibitors .
Cellular Effects
Given its role in the synthesis of various biochemical compounds, it is likely that it may influence cellular function indirectly through these compounds .
Molecular Mechanism
As an acid chloride compound, it is known to be strongly electrophilic, which suggests that it may interact with other molecules through electrophilic substitution reactions .
Metabolic Pathways
Given its role in the synthesis of various biochemical compounds, it is likely that it may be involved in various metabolic pathways indirectly through these compounds .
Properties
IUPAC Name |
piperidine-1-carbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10ClNO/c7-6(9)8-4-2-1-3-5-8/h1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIFDXOOJPDHKJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30287307 | |
Record name | 1-Piperidinecarbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30287307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13939-69-0 | |
Record name | 1-Piperidinecarbonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13939-69-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Piperidinecarbonyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013939690 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Piperidinecarbonyl chloride | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=50227 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Piperidinecarbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30287307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Piperidinecarbonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.131.526 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1-Piperidinecarbonyl chloride | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QLE3AUF3ZD | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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